Cas no 71576-02-8 (Dodecanamide,N-(4-phenyl-2-thiazolyl)-)

Dodecanamide,N-(4-phenyl-2-thiazolyl)- structure
71576-02-8 structure
Product Name:Dodecanamide,N-(4-phenyl-2-thiazolyl)-
CAS No:71576-02-8
MF:C21H30N2OS
MW:358.540704250336
CID:567977
PubChem ID:3054676
Update Time:2025-04-19

Dodecanamide,N-(4-phenyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Dodecanamide,N-(4-phenyl-2-thiazolyl)-
    • N-(4-phenyl-1,3-thiazol-2-yl)dodecanamide
    • N-(4-Phenyl-2-thiazolyl)dodecanamide
    • Phenyl-4 lauryl amino-2 thiazole [French]
    • F 1655
    • Dodecanamide, N-(4-phenyl-2-thiazolyl)-
    • DTXSID70221801
    • AKOS000726727
    • Phenyl-4 lauryl amino-2 thiazole
    • SCHEMBL17107157
    • CHEMBL2322057
    • 71576-02-8
    • Inchi: 1S/C21H30N2OS/c1-2-3-4-5-6-7-8-9-13-16-20(24)23-21-22-19(17-25-21)18-14-11-10-12-15-18/h10-12,14-15,17H,2-9,13,16H2,1H3,(H,22,23,24)
    • InChI Key: RJSLGEHCGWLDGI-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)N=C1NC(CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 358.2081
  • Monoisotopic Mass: 358.208
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 7.3
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.068
  • Refractive Index: 1.556
  • PSA: 41.99
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